![molecular formula C18H20FN3O B2960057 N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-3-fluorobenzamide CAS No. 1797977-20-8](/img/structure/B2960057.png)
N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-3-fluorobenzamide
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Description
N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-3-fluorobenzamide, also known as DCPPF, is a chemical compound that has gained attention in scientific research due to its potential application in various fields.
Scientific Research Applications
Potential Anticancer Activity
Research has shown that compounds with similar structures have demonstrated anticancer activities. For instance, derivatives of fluoro substituted benzo[b]pyran have shown to be effective against lung cancer at low concentrations, suggesting that similar compounds, including N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-3-fluorobenzamide, could have potential applications in cancer treatment (Hammam et al., 2005).
Development of Antipsychotic Agents
A study on a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols revealed that these compounds exhibit an antipsychotic-like profile in behavioral animal tests without interacting with dopamine receptors, suggesting that related compounds could offer new pathways for antipsychotic drug development (Wise et al., 1987).
Synthetic Methodologies and Chemical Properties
The synthesis and characterization of tetranuclear silver and gold clusters supported by pyrazole-linked bis(N-heterocyclic carbene) ligands demonstrate the versatility of pyrazole derivatives in forming complex and potentially functional materials, indicating that N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-3-fluorobenzamide could be utilized in materials science for developing novel compounds with unique properties (Chen et al., 2007).
Antimicrobial and Antiviral Activities
Compounds derived from pyrazole and isoxazole bases have shown significant antimicrobial and antiviral activities. This suggests the potential for N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-3-fluorobenzamide to be investigated for its efficacy against various pathogens, contributing to the development of new antimicrobial and antiviral agents (Dawood et al., 2011).
properties
IUPAC Name |
N-[2-(3,5-dicyclopropylpyrazol-1-yl)ethyl]-3-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN3O/c19-15-3-1-2-14(10-15)18(23)20-8-9-22-17(13-6-7-13)11-16(21-22)12-4-5-12/h1-3,10-13H,4-9H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWQNACUABPLFPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2CCNC(=O)C3=CC(=CC=C3)F)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-3-fluorobenzamide |
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